Cas no 104264-55-3 (3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-)

• Product Name: 3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
• CAS No: 104264-55-3
• MF: C₂₃H₃₈O₄
• MW: 378.545427799225
• CID: 1142419
• PubChem ID: 14440530
• Update Time: 2025-04-20

3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
• 104264-55-3
• DTXSID00873731

• Inchi： 1S/C23H38O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h14,16-17,20,24,26H,3-13,15,18H2,1-2H3
• InChI Key： HQXJXOYLPWCMGL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(CC(CCC1C=C(OC)C(O)=CC=1)=O)O

Computed Properties

• Exact Mass: 392.2928
• Monoisotopic Mass: 378.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerols